N-(2-ethoxyphenyl)-N'-(2-phenoxyphenyl)thiourea
Overview
Description
N-(2-ethoxyphenyl)-N'-(2-phenoxyphenyl)thiourea is a useful research compound. Its molecular formula is C21H20N2O2S and its molecular weight is 364.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.12454906 g/mol and the complexity rating of the compound is 428. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Green Synthesis and Biological Activities
Thioureas have garnered attention in medicinal chemistry due to their diverse biological activities, such as antituberculosis, anti-HIV, and anti-inflammatory properties. A study highlighted the green synthesis of symmetrical N, N′-disubstituted thiourea derivatives using solar energy, emphasizing an environmentally benign approach over traditional methods that use hazardous substances like thiophosgene. This research underscores the potential of thioureas in various biological applications while promoting safer and more sustainable synthesis methods (Kumavat et al., 2013).
Chemical Characterization and Molecular Structure
Another aspect of thiourea research focuses on the synthesis and characterization of benzoylthiourea derivatives, with studies elucidating their molecular structures through spectroscopic methods and X-ray chemical crystallography. Such detailed characterization aids in understanding the chemical behavior and potential applications of these compounds (Abosadiya et al., 2019).
Transition Metal Complexes
The synthesis and characterization of transition metal complexes with N-phenyl-N’-[substituted phenyl] thiourea have been explored, revealing that these complexes exhibit a broad spectrum of biological activities, including antimicrobial and insecticidal properties. This research illustrates the versatility of thioureas in forming complexes that enhance their activity (Shadab & Aslam, 2014).
Application in Copper Flotation
In the field of mineral engineering, ethoxycarbonyl thiourea derivatives have been used as collectors for the flotation of copper minerals from refractory copper porphyry ores. Studies demonstrate their effectiveness in improving copper recovery, highlighting the application of thioureas in the mining industry (Liu et al., 2011).
Plant Growth Regulation
Research on N-(2-ethoxyphenyl)-N′-(4-ethoxybenzoyl)-thiourea has shown its potential as a selective recognition agent for certain anions and as a plant growth regulator. This study opens the door for the use of thiourea derivatives in agriculture to promote plant growth and health (Hu et al., 2008).
Anti-Biofilm Coatings
Innovative applications also include the use of thiourea derivatives in the development of anti-biofilm coatings for medical surfaces. By combining these compounds with magnetic nanoparticles and polymeric materials, researchers have created surfaces that inhibit microbial adherence, representing a promising strategy for preventing infections associated with medical devices (Limban et al., 2014).
Properties
IUPAC Name |
1-(2-ethoxyphenyl)-3-(2-phenoxyphenyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O2S/c1-2-24-19-14-8-6-12-17(19)22-21(26)23-18-13-7-9-15-20(18)25-16-10-4-3-5-11-16/h3-15H,2H2,1H3,(H2,22,23,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMEWKURBXRPXTC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=S)NC2=CC=CC=C2OC3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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